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Compound of Interest

Compound Name: Uracil-d2-1

Cat. No.: B1647003 Get Quote

An in-depth overview of Uracil-d2-1, its physicochemical properties, and its critical role as an

internal standard in quantitative bioanalysis for clinical and pharmaceutical research.

Introduction
Uracil-d2-1 is the deuterium-labeled form of uracil, a naturally occurring pyrimidine derivative

and a fundamental component of ribonucleic acid (RNA). In the fields of biomedical research

and drug development, stable isotope-labeled compounds like Uracil-d2-1 are indispensable

tools. Its primary application lies in its use as an internal standard for quantitative analyses by

nuclear magnetic resonance (NMR) spectroscopy, gas chromatography-mass spectrometry

(GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[1][2] The incorporation of

deuterium atoms provides a distinct mass difference from endogenous uracil, allowing for

precise and accurate quantification in complex biological matrices. This technical guide

provides a comprehensive overview of Uracil-d2-1, including its properties, analytical

methodologies, and key applications.

Physicochemical Properties
A clear understanding of the physicochemical properties of Uracil-d2-1 is essential for its

proper handling, storage, and application in experimental settings. The key properties are

summarized in the table below.
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Property Value Reference

CAS Number 20666-60-8 MedchemExpress

Molecular Formula C4H2D2N2O2 MedchemExpress

Molecular Weight 114.10 g/mol MedchemExpress

Appearance Solid MedchemExpress

Storage Conditions
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
MedchemExpress

Core Application: Quantitative Bioanalysis
The most significant application of Uracil-d2-1 is as an internal standard in the quantification of

uracil and its metabolites in biological samples, such as plasma and urine.[3] This is particularly

crucial for assessing the activity of Dihydropyrimidine Dehydrogenase (DPD), the rate-limiting

enzyme in the catabolism of uracil and the chemotherapeutic agent 5-fluorouracil (5-FU).[4]

DPD deficiency can lead to severe toxicity in patients treated with 5-FU.[4] By accurately

measuring the levels of endogenous uracil, clinicians can identify patients with DPD deficiency

and adjust chemotherapy dosages accordingly.[4]

Experimental Workflow for Uracil Quantification in
Plasma
The following diagram illustrates a typical workflow for the quantification of uracil in plasma

samples using Uracil-d2-1 as an internal standard with LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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